Bis[[4-[4-(dimethylamino)benzhydrylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium] oxalate, dioxalate

• IUPAC Name: [4-[[4-(dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;2-hydroxy-2-oxoacetate;oxalic acid
• InChI: InChI=1S/C23H25N2.2C2H2O4/c1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;2*3-1(4)2(5)6/h5-17H,1-4H3;2*(H,3,4)(H,5,6)/q+1;;/p-1
• InChI Key: ISCIXAIEDTZJCQ-UHFFFAOYSA-M
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.C(=O)(C(=O)O)O.C(=O)(C(=O)[O-])O
• Molecular Formula: C27H28N2O8
• Molecular Weight: 508.5 g/mol
• CAS RN: 2437-29-8

Description

Bis[[4-[4-(dimethylamino)benzhydrylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium] oxalate, dioxalate is a useful research compound. Its molecular formula is C27H28N2O8 and its molecular weight is 508.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalyst Precursors for Enantioselective Hydrogenation

Bis[[4-[4-(dimethylamino)benzhydrylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium] oxalate, dioxalate and similar compounds have been explored for their potential in synthesizing efficient enantioselective hydrogenation catalysts. These substances have been shown to be effective in producing high-yield crystalline compounds that can be used as precursors for such catalysts (Bauer et al., 2000).

Sulfate Sensing in Aqueous Solutions

In the context of chemical sensing, a bis(cyclopeptide) derivative, which encompasses structural similarities to the compound , demonstrated the ability to selectively sense sulfate in aqueous solutions. This derivative's fluorescence was specifically quenched in the presence of sulfate, showcasing its potential as a qualitative and quantitative detector for sulfate, even amidst an excess of chloride ions (Reyheller & Kubik, 2007).

Synthesis of Substituted Oxepins

Research into the synthesis of substituted oxepins has utilized related diene compounds. The process involves reactions that lead to the formation of various oxepin derivatives, indicating the utility of these compounds in synthetic organic chemistry (Bandyopadhyay & Sankararaman, 2005).

Two-Photon Absorption Properties

Studies on malononitrile derivatives, structurally related to the compound , have shown that they exhibit strong two-photon absorption properties. These findings are significant in the field of photophysics and could have implications in optical materials and photonics research (Zhao, Xiao, Wu, & Fang, 2007).

Synthesis of Mono- and Bis- NH-substituted-1,4-Benzoquinones

Further research in organic synthesis has involved the creation of mono- and bis- NH-substituted-1,4-benzoquinones using cyclohexadiene derivatives. These synthesized compounds have been characterized through various spectroscopic methods, showcasing the versatility of these compounds in synthetic chemistry (Kacmaz, 2018).